Cas no 14921-37-0 (Benzenamine, 4-propoxy-N-[(4-propoxyphenyl)methylene]-)

• Product Name: Benzenamine, 4-propoxy-N-[(4-propoxyphenyl)methylene]-
• CAS No: 14921-37-0
• MF: C₁₉H₂₃NO₂
• MW: 297.39142537117
• CID: 1321096
• PubChem ID: 71354193
• Update Time: 2025-04-20

Benzenamine, 4-propoxy-N-[(4-propoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-propoxy-N-[(4-propoxyphenyl)methylene]-
• N,1-bis(4-propoxyphenyl)methanimine
• DTXSID70778880
• (E)-N,1-Bis(4-propoxyphenyl)methanimine
• 14921-37-0
• 4-propoxy-N-[(4-propoxyphenyl) methylene]benzenamine

• Inchi： 1S/C19H23NO2/c1-3-13-21-18-9-5-16(6-10-18)15-20-17-7-11-19(12-8-17)22-14-4-2/h5-12,15H,3-4,13-14H2,1-2H3/b20-15+
• InChI Key： UEDJHMZOYZMVKF-HMMYKYKNSA-N
• SMILES： O(C1C=CC(/C=N/C2C=CC(=CC=2)OCCC)=CC=1)CCC

Computed Properties

• Exact Mass: 297.172878976g/mol
• Monoisotopic Mass: 297.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 30.8Ų